Cas no 121021-24-7 ((2-tert-Butyl-1-ethynyl)diisopropoxyborane)
121021-24-7 structure
Product Name:(2-tert-Butyl-1-ethynyl)diisopropoxyborane
CAS No:121021-24-7
MF:C12H23BO2
MW:210.120824098587
MDL:MFCD06411312
CID:104835
PubChem ID:24883011
Update Time:2025-04-18
(2-tert-Butyl-1-ethynyl)diisopropoxyborane Chemical and Physical Properties
Names and Identifiers
-
- Diisopropyl (3,3-dimethylbut-1-yn-1-yl)boronate
- (2-tert-Butyl-1-ethynyl)diisopropoxyborane
- 3,3-dimethylbut-1-ynyl-di(propan-2-yloxy)borane
- Boronic acid,B-(3,3-dimethyl-1-butyn-1-yl)-, bis(1-methylethyl) ester
- (3,3-Dimethyl-1-butynyl)boronic acid diisopropyl ester
- (3,3-dimethyl-1-butynyl)-di-(isopropoxy)borane
- diisopropyl 3,3-dimethylbut-1-ynylboronate
- (2-T-BUTYL-1-ETHYNYL)DIISOPROPOXYBORANE&
- 3,3-DIMETHYLBUTYNYLBORONIC ACID DIISOPROPYL ESTER
- (3,3-DIMETHYL-1-BUTYNYL)BORONIC ACID DIISOPROPYL ESTER, 97%
- bis(propan-2-yl) (3,3-dimethylbut-1-yn-1-yl)boronate
- MFCD06411312
- DTXSID90556147
- Dipropan-2-yl (3,3-dimethylbut-1-yn-1-yl)boronate
- J-004427
- AB25210
- 121021-24-7
- BS-23524
- SCHEMBL978343
- FLHZJMZNIOCRSX-UHFFFAOYSA-N
- CS-0175439
- AKOS015837788
- Diisopropyl(3,3-dimethylbut-1-yn-1-yl)boronate
- 3,3-dimethylbut-1-ynyl(diisopropoxy)borane
-
- MDL: MFCD06411312
- Inchi: 1S/C12H23BO2/c1-10(2)14-13(15-11(3)4)9-8-12(5,6)7/h10-11H,1-7H3
- InChI Key: FLHZJMZNIOCRSX-UHFFFAOYSA-N
- SMILES: O(B(C#CC(C)(C)C)OC(C)C)C(C)C
Computed Properties
- Exact Mass: 210.17900
- Monoisotopic Mass: 210.1791101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.891 g/mL at 25 °C(lit.)
- Boiling Point: 193-194 °C(lit.)
- Flash Point: Fahrenheit: 109.4 ° f
Celsius: 43 ° c - Refractive Index: n20/D 1.4160(lit.)
- PSA: 18.46000
- LogP: 2.91330
- Solubility: Not determined
(2-tert-Butyl-1-ethynyl)diisopropoxyborane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB271770-250 mg |
(2-tert-Butyl-1-ethynyl)diisopropoxyborane; 95% |
121021-24-7 | 250 mg |
€127.00 | 2023-07-20 | ||
| Chemenu | CM133788-1g |
diisopropyl (3,3-dimethylbut-1-yn-1-yl)boronate |
121021-24-7 | 95% | 1g |
$*** | 2023-04-03 | |
| TRC | T223400-50mg |
(2-tert-Butyl-1-ethynyl)diisopropoxyborane |
121021-24-7 | 50mg |
75.00 | 2021-07-17 | ||
| TRC | T223400-100mg |
(2-tert-Butyl-1-ethynyl)diisopropoxyborane |
121021-24-7 | 100mg |
125.00 | 2021-07-17 | ||
| TRC | T223400-250mg |
(2-tert-Butyl-1-ethynyl)diisopropoxyborane |
121021-24-7 | 250mg |
250.00 | 2021-07-17 | ||
| abcr | AB271770-250mg |
(2-tert-Butyl-1-ethynyl)diisopropoxyborane, 95%; . |
121021-24-7 | 95% | 250mg |
€127.00 | 2025-02-18 | |
| Key Organics Ltd | BS-23524-100mg |
(2-tert-Butyl-1-ethynyl)diisopropoxyborane |
121021-24-7 | >95% | 100mg |
£425.69 | 2025-02-08 | |
| Key Organics Ltd | BS-23524-0.25g |
(2-tert-Butyl-1-ethynyl)diisopropoxyborane |
121021-24-7 | >95% | 0.25g |
£750.00 | 2025-02-08 | |
| A2B Chem LLC | AB72875-100mg |
(2-tert-Butyl-1-ethynyl)diisopropoxyborane |
121021-24-7 | 95% | 100mg |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AB72875-250mg |
(2-tert-Butyl-1-ethynyl)diisopropoxyborane |
121021-24-7 | 95% | 250mg |
$532.00 | 2024-04-20 |
(2-tert-Butyl-1-ethynyl)diisopropoxyborane Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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